6-(m-Cyanophenyl)-5-methyl-3-chloropyridazine

• CAS No.: 66548-55-8
• Molecular Formula: C12H8ClN3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 3-(6-chloro-4-methylpyridazin-3-yl)benzonitrile
• InChI: InChI=1S/C12H8ClN3/c1-8-5-11(13)15-16-12(8)10-4-2-3-9(6-10)7-14/h2-6H,1H3
• InChI Key: AAXQAIMTJOZGME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1C2=CC=CC(=C2)C#N)Cl

Description

6-(m-Cyanophenyl)-5-methyl-3-chloropyridazine is a useful research compound. Its molecular formula is C12H8ClN3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2.95 g. portion of 6-(m-cyanophenyl)-5-methyl-3(2H)-pyridazinone [prepared as described in Example 8 but employing 4,5-dihydro-5-methyl-6-(m-cyanophenyl)-3(2H)-pyridazinone (which in turn is prepared by employing 6-(m-chlorophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone in Example 44 of U.S. Pat. No. 3,824,271)] and 35 ml. of phosphorus oxychloride are heated on a steam bath for 5 hours. The mixture is concentrated free of excess phosphorus oxychloride and the concentrate is diluted with ice water. The resulting product, a tan solid, is recovered by filtration, washed with water and dried, m.p. 153°-155° C.